Cas no 1804396-90-4 (5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1804396-90-4
• MF: C₇H₅BrF₄N₂O
• MW: 289.025014638901
• CID: 4929951
• Update Time: 2025-06-09

5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrF4N2O/c8-4-3(1-13)2-14-6(9)5(4)15-7(10,11)12/h2H,1,13H2
• InChI Key： QCKIIDIHGGPUBT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=CC=1CN)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine (CAS: 1804396-90-4)

The compound 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine (CAS: 1804396-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including a bromo, fluoro, and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel bioactive molecules. Researchers have reported efficient synthetic routes to produce 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine with high purity and yield. These methods often involve multi-step reactions, including halogenation, amination, and functional group transformations, which have been optimized to enhance scalability and reproducibility.

In pharmacological studies, this compound has demonstrated notable activity in modulating specific biological targets. For instance, recent findings suggest its potential as a ligand for certain receptors involved in neurological disorders. Preliminary in vitro assays have shown that derivatives of 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine exhibit selective binding affinity, making them candidates for further development in drug discovery programs targeting conditions such as epilepsy and neuropathic pain.

Moreover, the compound's unique chemical structure has been explored in the context of medicinal chemistry. The presence of multiple halogen atoms and the trifluoromethoxy group contributes to its metabolic stability and bioavailability, which are critical factors in drug design. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to the core structure can enhance its therapeutic efficacy and reduce off-target effects.

Recent publications have also highlighted the compound's utility in agrochemical research. Its structural motifs are being investigated for their potential to act as precursors for novel pesticides and herbicides. The combination of fluorine and bromine atoms in the pyridine ring has been associated with enhanced pesticidal activity, offering a new avenue for sustainable agricultural solutions.

In conclusion, 5-(Aminomethyl)-4-bromo-2-fluoro-3-(trifluoromethoxy)pyridine (CAS: 1804396-90-4) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Ongoing studies continue to uncover its potential applications, driven by its unique chemical properties and biological activity. Future research directions may include further optimization of synthetic routes, expanded pharmacological profiling, and exploration of its mechanisms of action at the molecular level.